Cas no 2224482-36-2 (Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one)

• Product Name: Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one
• CAS No: 2224482-36-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5411226
• PubChem ID: 136588914
• Update Time: 2025-10-21

Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4Ar,7aS)-2,2-dimethyl-4a,5,7,7a-tetrahydro-3H-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one
• rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one
• EN300-6717191
• AKOS034825128
• 2224482-36-2
• Z3024765652
• Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one

• Inchi： 1S/C11H17NO3/c1-4-10(13)12-7-11(2,3)15-9-6-14-5-8(9)12/h4,8-9H,1,5-7H2,2-3H3/t8-,9-/m1/s1
• InChI Key： CLBYCISAENOUDO-RKDXNWHRSA-N
• SMILES： O1C(C)(C)CN(C(C=C)=O)[C@@H]2COC[C@@H]12

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.8Ų

Additional information on Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one

Comprehensive Overview of Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one (CAS No. 2224482-36-2)

The compound Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one, identified by its CAS No. 2224482-36-2, is a sophisticated chiral molecule with a unique structural framework. Its intricate name reflects the presence of a fused furo[3,4-b][1,4]oxazine core, which is further modified with a dimethyl group and a prop-2-en-1-one (acryloyl) moiety. This combination of functional groups makes it a subject of interest in medicinal chemistry and material science, particularly in the design of enantioselective catalysts and bioactive intermediates.

In recent years, the demand for chiral building blocks like Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one has surged due to their applications in asymmetric synthesis. Researchers are actively exploring its potential in drug discovery, where enantiopure compounds are critical for minimizing off-target effects. The acryloyl group in its structure also suggests utility in polymer chemistry, as it can participate in radical polymerization or Michael addition reactions, enabling the creation of tailored macromolecules.

From an analytical perspective, the characterization of CAS No. 2224482-36-2 involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its stereochemistry and purity, which are vital for reproducibility in research. The compound’s stability under various conditions (e.g., temperature, pH) is another area of investigation, especially for industrial-scale applications where process optimization is key.

Environmental and green chemistry considerations are increasingly shaping the synthesis of complex molecules like Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one. Scientists are evaluating solvent-free reactions, biocatalysis, and flow chemistry to reduce waste and energy consumption. Such approaches align with global trends toward sustainable manufacturing, a topic frequently searched in academic and industrial forums.

In the context of intellectual property, CAS No. 2224482-36-2 has been referenced in patents related to pharmaceutical intermediates and specialty chemicals. Its structural novelty often prompts questions about patentability and generic alternatives, which are hot topics in the chemical industry. Companies are also interested in scalable synthesis routes to meet commercial demand while maintaining cost efficiency.

For researchers seeking custom synthesis or bulk quantities of this compound, suppliers typically provide technical data sheets (TDS) detailing specifications like purity, solubility, and storage recommendations. Online queries often focus on these practical aspects, along with comparisons to structurally similar molecules (e.g., furoxan derivatives or oxazine-based compounds).

In summary, Rac-1-[(4ar,7as)-2,2-dimethyl-hexahydro-2h-furo[3,4-b][1,4]oxazin-4-yl]prop-2-en-1-one represents a versatile scaffold with multidisciplinary relevance. Its study bridges gaps between organic synthesis, materials science, and pharmaceutical development, making it a compelling subject for both academic and industrial research.